Cas no 365-21-9 (1-(Chlorophenylmethyl)-4-fluorobenzene)

• Product Name: 1-(Chlorophenylmethyl)-4-fluorobenzene
• CAS No: 365-21-9
• MF: C₁₃H₁₀ClF
• MW: 220.669906139374
• CID: 321657
• PubChem ID: 216256
• Update Time: 2025-10-21

1-(Chlorophenylmethyl)-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(chlorophenylmethyl)-4-fluoro-
• 1-(chlorophenylmethyl)-4-fluorobenzen
• 1-[chloro(phenyl)methyl]-4-fluorobenzene
• 4-FLUOROBENZHYDRYL CHLORIDE
• 4-Fluor-benzhydrylchlorid
• EINECS 206-670-2
• AKOS009237886
• FT-0602343
• (+/-)-1-(Chlorophenylmethyl)-4-fluorobenzene
• 1-(Chlorophenylmethyl)-4-fluorobenzene
• DTXSID40957802
• 365-21-9
• SCHEMBL6485306
• NS00042164
• FS-6393
• 1-(Chloro(phenyl)methyl)-4-fluorobenzene
• GNFODANOHXAUPE-UHFFFAOYSA-N

• MDL： MFCD07782168
• Inchi： 1S/C13H10ClF/c14-13(10-4-2-1-3-5-10)11-6-8-12(15)9-7-11/h1-9,13H
• InChI Key： GNFODANOHXAUPE-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 220.04600
• Monoisotopic Mass: 220.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.191
• Boiling Point: 294.8°Cat760mmHg
• Flash Point: 139.1°C
• Refractive Index: 1.566
• PSA: 0.00000
• LogP: 4.15390

Additional information on 1-(Chlorophenylmethyl)-4-fluorobenzene

1-(Chlorophenylmethyl)-4-fluorobenzene: A Comprehensive Overview

1-(Chlorophenylmethyl)-4-fluorobenzene, also known by its CAS number 365-21-9, is a chemically synthesized aromatic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential for further functionalization. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 1-(Chlorophenylmethyl)-4-fluorobenzene consists of a benzene ring substituted with a fluorine atom at the para position and a chlorophenylmethyl group at the ortho position. This arrangement imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. Recent studies have highlighted the importance of such substituted aromatic compounds in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents.

The synthesis of 1-(Chlorophenylmethyl)-4-fluorobenzene typically involves a Friedel-Crafts alkylation reaction or other electrophilic substitution methods. Researchers have explored optimized reaction conditions to enhance yield and purity, often employing catalysts such as aluminum chloride or other Lewis acids. These advancements have not only improved the synthesis process but also opened new avenues for scaling up production for industrial applications.

In terms of applications, 1-(Chlorophenylmethyl)-4-fluorobenzene has been utilized as an intermediate in the synthesis of more complex organic molecules. For instance, it serves as a precursor in the preparation of biologically active compounds, including those with potential antiviral and antibacterial properties. Recent research has demonstrated its role in the development of novel materials with tailored electronic properties, such as organic semiconductors and sensors.

The physical properties of 1-(Chlorophenylmethyl)-4-fluorobenzene, including its melting point, boiling point, and solubility, have been extensively studied to understand its behavior under various conditions. These studies are crucial for determining its suitability in different chemical processes and ensuring safe handling during synthesis and application.

Safety considerations are paramount when working with 1-(Chlorophenylmethyl)-4-fluorobenzene. While it is not classified as a hazardous material under normal conditions, proper precautions must be taken to prevent exposure and ensure compliance with occupational safety standards. Recent studies have also focused on the environmental impact of this compound, emphasizing the need for sustainable practices in its production and disposal.

In conclusion, 1-(Chlorophenylmethyl)-4-fluorobenzene, CAS number 365-21-9, is a versatile aromatic compound with promising applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemistry.